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Compound of Interest

Compound Name: Dimethyl sulfate

Cat. No.: B139945 Get Quote

For researchers, scientists, and professionals in drug development, the esterification of

carboxylic acids is a fundamental and frequently employed transformation. The choice of

methylating agent is critical, balancing efficiency, substrate scope, and safety. This guide

provides an objective comparison of two common reagents, dimethyl sulfate (Me₂SO₄) and

diazomethane (CH₂N₂), supported by experimental data and detailed protocols to inform your

selection process.

Mechanism of Action
The pathways through which these reagents achieve methylation differ significantly, impacting

their reactivity and selectivity.

Diazomethane: The reaction with diazomethane is a mild, two-step process. Initially, the

carboxylic acid protonates the diazomethane, forming a carboxylate anion and a highly reactive

methyldiazonium cation. The carboxylate then acts as a nucleophile, attacking the methyl

group of the cation in an SN2 reaction. This step is highly favorable due to the formation of

nitrogen gas (N₂), an excellent leaving group.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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